![molecular formula C8H9ClS B1586667 Chloromethyl p-Tolyl Sulfide CAS No. 34125-84-3](/img/structure/B1586667.png)
Chloromethyl p-Tolyl Sulfide
Overview
Description
Chloromethyl p-Tolyl Sulfide is a chemical compound with the molecular formula C8H9ClS and a molecular weight of 172.67 . It is also known by other names such as 4-(Chloromethylthio)toluene and p-Tolyl Chloromethyl Sulfide .
Molecular Structure Analysis
Chloromethyl p-Tolyl Sulfide has a total of 19 bonds, including 10 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 six-membered ring, and 1 sulfide .Physical And Chemical Properties Analysis
Chloromethyl p-Tolyl Sulfide is a clear liquid with a specific gravity of 1.17 at 20°C .Scientific Research Applications
Spirocyclic Compounds Synthesis
Chloromethyl p-Tolyl Sulfide is instrumental in synthesizing spirocyclic compounds. Satoh, Kawashima, Takahashi, and Sakai (2003) demonstrated its use in synthesizing spiro[4.n]alkenones from cyclic ketones and chloromethyl p-tolyl sulfoxide. This process achieved high yields and excellent asymmetric induction, leading to the total synthesis of racemic spirocyclic sesquiterpene, acorone (Satoh, Kawashima, Takahashi, & Sakai, 2003).
Organic Anion Reactions
Mąkosza and Ostrowski (1991) explored the reactions of organic anions using chloromethyl p-tolyl sulphone. Their work focused on how the carbanion of chloromethyl p-tolyl sulphone reacts with cyanonaphthalene derivatives, leading to various products depending on the reaction conditions (Mąkosza & Ostrowski, 1991).
Bicycloalkanes Synthesis
Satoh, Ogata, and Wakasugi (2006) used chloromethyl p-tolyl sulfoxide for the synthesis of bicyclo[n.1.0]alkanes. Their method involved treating 1-chlorovinyl p-tolyl sulfoxides with lithium enolate of tert-butyl acetate, leading to high yields of bicycloalkanes via magnesium carbenoid 1,3-CH insertion (Satoh, Ogata, & Wakasugi, 2006).
Asymmetric Synthesis of Cyclopentenones
Satoh, Yoshida, Takahashi, and Ota (2003) utilized chloromethyl p-tolyl sulfoxide for the asymmetric synthesis of 4,4-disubstituted 2-cyclopentenones. This involved synthesizing enantiomerically pure sulfoxides and converting them into cyclopentenones with high asymmetric induction (Satoh, Yoshida, Takahashi, & Ota, 2003).
Synthesis of α-Chlorocyclobutanones
Saitoh, Sampei, Kimura, Kato, Ishida, and Satoh (2012) reported a method for synthesizing multi-substituted α-chlorocyclobutanones using chloromethyl p-tolyl sulfoxide. Their approach involved creating sulfoxides and then converting them into α-chlorocyclobutanones via nucleophilic ring closure (Saitoh et al., 2012).
Additional Applications
Further studies by Satoh and colleagues in various years explored the use of chloromethyl p-tolyl sulfide in synthesizing different organic compounds, such as trisubstituted cyclopentenones, bicycloalkanes with carboxylate or acetamide moieties, and α-quaternary α-amino aldehydes. These studies highlight the versatility of chloromethyl p-tolyl sulfide in organic synthesis, particularly in asymmetric synthesis and the creation of complex molecular structures (Satoh et al., 2001-2011).
Safety and Hazards
Mechanism of Action
Target of Action
Sulfides are known to participate in various chemical reactions, often acting as nucleophiles or bases .
Mode of Action
Chloromethyl p-Tolyl Sulfide, like other sulfides, can undergo oxidation reactions to form sulfoxides . This process involves the interaction of Chloromethyl p-Tolyl Sulfide with an oxidant, leading to the formation of a sulfoxide .
Biochemical Pathways
The oxidation of sulfides to sulfoxides is a well-known reaction in organic chemistry and biochemistry . Sulfoxides are important in various synthetic reactions and have been used as chiral auxiliaries .
Result of Action
The oxidation of sulfides to sulfoxides can result in the formation of compounds with important biological activity .
Action Environment
The action, efficacy, and stability of Chloromethyl p-Tolyl Sulfide can be influenced by various environmental factors. For instance, the rate of the oxidation reaction can be affected by the temperature, the presence of a catalyst, and the concentration of the oxidant . Furthermore, the compound should be stored in a cool, well-ventilated place, away from heat and light .
properties
IUPAC Name |
1-(chloromethylsulfanyl)-4-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClS/c1-7-2-4-8(5-3-7)10-6-9/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFQYMJYUSRAJCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50363596 | |
Record name | Chloromethyl p-Tolyl Sulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50363596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Chloromethyl p-Tolyl Sulfide | |
CAS RN |
34125-84-3 | |
Record name | Chloromethyl p-Tolyl Sulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50363596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chloromethyl p-Tolyl Sulfide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common synthetic routes for Chloromethyl p-Tolyl Sulfide and what are the safety precautions when handling this compound?
A1: Chloromethyl p-Tolyl Sulfide is often synthesized by chlorinating methyl p-tolyl sulfide with Sulfuryl Chloride in methylene chloride. [] This method is widely used due to its convenience and efficiency. [] Due to the potential toxicity of the reagents and product, it is crucial to handle Chloromethyl p-Tolyl Sulfide and associated reactions in a well-ventilated fume hood. []
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